Cas no 2228379-30-2 (tert-butyl 2-(4-ethynylphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(4-ethynylphenyl)piperazine-1-carboxylate
• CAS No: 2228379-30-2
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 6128690
• PubChem ID: 165621991
• Update Time: 2025-06-07

tert-butyl 2-(4-ethynylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-ethynylphenyl)piperazine-1-carboxylate
• EN300-1901112
• 2228379-30-2

• Inchi： 1S/C17H22N2O2/c1-5-13-6-8-14(9-7-13)15-12-18-10-11-19(15)16(20)21-17(2,3)4/h1,6-9,15,18H,10-12H2,2-4H3
• InChI Key： DXORWCSFAFAAKT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC(C#C)=CC=1)=O

Computed Properties

• Exact Mass: 286.168127949g/mol
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-(4-ethynylphenyl)piperazine-1-carboxylate

Professional Introduction to Tert-butyl 2-(4-ethynylphenyl)piperazine-1-carboxylate (CAS No. 2228379-30-2)

Tert-butyl 2-(4-ethynylphenyl)piperazine-1-carboxylate, a compound with the CAS number 2228379-30-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the piperazine class of molecules, which are widely recognized for their diverse biological activities and utility in drug development. The presence of a tert-butyl group and a 4-ethynylphenyl moiety in its structure imparts unique chemical properties that make it a promising candidate for various therapeutic applications.

The structure of tert-butyl 2-(4-ethynylphenyl)piperazine-1-carboxylate is characterized by a piperazine ring substituted at the 2-position with a phenyl group bearing an ethynyl group at the 4-position. The tert-butyl group at the carboxylate position enhances the stability and bioavailability of the molecule, making it an attractive scaffold for further derivatization and optimization. This structural configuration has been meticulously designed to explore its potential in modulating biological pathways associated with neurological and cardiovascular disorders.

In recent years, there has been growing interest in the development of novel piperazine derivatives due to their ability to interact with a wide range of biological targets. The ethynylphenyl moiety, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in drug design. Studies have demonstrated that compounds containing this moiety exhibit promising activity in preclinical models of depression, anxiety, and neurodegenerative diseases. The tert-butyl group further contributes to the compound's pharmacokinetic profile by reducing metabolic degradation, thereby increasing its therapeutic efficacy.

One of the most compelling aspects of tert-butyl 2-(4-ethynylphenyl)piperazine-1-carboxylate is its potential application in the treatment of neurological disorders. Research has indicated that this compound can modulate neurotransmitter systems such as serotonin and dopamine, which are implicated in conditions like major depressive disorder and Parkinson's disease. Preclinical studies have shown that it exhibits significant antidepressant and antiparkinsonian effects without causing the side effects commonly associated with traditional treatments. These findings have positioned this compound as a novel therapeutic agent with high clinical relevance.

The synthesis of tert-butyl 2-(4-ethynylphenyl)piperazine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the preparation of the piperazine derivative followed by functionalization with the ethynylphenyl group and subsequent esterification with tert-butanol. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve optimal results. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring a high-quality final product.

The pharmacological properties of tert-butyl 2-(4-ethynylphenyl)piperazine-1-carboxylate have been extensively evaluated through both in vitro and in vivo studies. In vitro assays have revealed that it exhibits potent binding affinity to various receptors, including serotonin receptors (5-HT1A, 5-HT2A) and dopamine receptors (D3). These interactions suggest that the compound can modulate neurotransmitter signaling pathways effectively. In vivo studies have further supported these findings by demonstrating its ability to produce behavioral changes consistent with its proposed mechanisms of action.

The potential therapeutic applications of this compound extend beyond neurological disorders. Emerging research suggests that it may also have utility in treating cardiovascular diseases by modulating pathways involved in blood pressure regulation and endothelial function. The unique structural features of tert-butyl 2-(4-ethynylphenyl)piperazine-1-carboxylate make it a versatile scaffold for exploring new drug candidates across multiple therapeutic areas. This versatility is particularly valuable in drug discovery pipelines where multiple targets need to be addressed simultaneously.

The safety profile of tert-butyl 2-(4-ethynylphenyl)piperazine-1-carboxyllate is another critical consideration in its development as a therapeutic agent. Preliminary toxicology studies have shown that it exhibits low toxicity at relevant doses, suggesting that it may be well-tolerated in clinical settings. However, further comprehensive toxicological assessments are necessary to fully characterize its safety profile before human trials can commence. These studies will provide valuable insights into its potential side effects and long-term effects on human health.

The future prospects for tert-butyl 2-(4-ethynylphenyl)piperazine-1-carboxyllate are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate its development into a viable clinical candidate. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases that remain challenging to treat effectively.